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Compound of Interest

Compound Name: Niazirin

Cat. No.: B037790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Niazirin, a nitrile glycoside derived from the leaves of Moringa oleifera, has garnered

significant scientific interest due to its diverse pharmacological activities. This technical guide

provides an in-depth overview of Niazirin, including its fundamental chemical properties,

detailed experimental protocols for its isolation and analysis, and a thorough examination of its

mechanisms of action. The document focuses on its role in modulating key signaling pathways,

particularly the AMP-activated protein kinase (AMPK) and Protein Kinase C zeta/NADPH

oxidase 4 (PKCζ/Nox4) pathways, and its potential as a therapeutic agent for metabolic and

oxidative stress-related disorders.

Chemical and Physical Properties
Niazirin is a naturally occurring phenolic compound. Its fundamental properties are

summarized in the table below for quick reference.
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Property Value Reference(s)

CAS Number 122001-32-5 [1][2][3]

Molecular Formula C₁₄H₁₇NO₅ [3]

Molecular Weight 279.29 g/mol [1][3]

Appearance White to yellow powder

Source
Leaves and fruits of Moringa

oleifera
[1][4]

Purity ≥98% (Commercially available) [1]

Biological Activities and Mechanisms of Action
Niazirin exhibits a range of biological activities, primarily centered around its antioxidant

properties and its ability to modulate cellular metabolism.

Antioxidant Effects via the PKCζ/Nox4 Pathway
High glucose levels can induce oxidative stress by activating Protein Kinase C zeta (PKCζ),

which in turn upregulates the expression of NADPH oxidase 4 (Nox4), a significant source of

reactive oxygen species (ROS). Niazirin has been shown to attenuate this process. It inhibits

the high glucose-induced activation of PKCζ, leading to a downstream reduction in Nox4

protein expression. This ultimately decreases the production of ROS and malondialdehyde

(MDA), while increasing the levels of crucial antioxidant enzymes such as superoxide

dismutase (SOD) and glutathione peroxidase (GPx).[3]
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Niazirin's antioxidant mechanism via PKCζ/Nox4 inhibition.

Regulation of Metabolic Homeostasis via the AMPK
Signaling Pathway
Niazirin plays a crucial role in maintaining energy homeostasis by activating the AMP-activated

protein kinase (AMPK) signaling pathway.[1] Activation of AMPK is critical for regulating

glucose and lipid metabolism. Niazirin-induced phosphorylation of the α-subunit of AMPK

leads to the regulation of its downstream targets, which in turn improves glucose metabolism.

This mechanism is central to Niazirin's potential in addressing conditions like insulin

resistance, hyperglycemia, and hyperlipidemia.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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